Cas no 2228939-49-7 (tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate)

Tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate is a specialized carbamate derivative featuring a difluoropropylamine moiety and a phenolic hydroxyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, enabling potential applications as a building block for drug discovery. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of difluoromethyl groups may influence metabolic stability and binding affinity in bioactive molecules. Its well-defined reactivity and functional group compatibility make it a valuable intermediate for synthesizing complex molecules, particularly in the development of protease inhibitors or targeted therapeutics.
tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate structure
2228939-49-7 structure
Product Name:tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate
CAS No:2228939-49-7
MF:C14H20F2N2O3
MW:302.317010879517
CID:6335681
PubChem ID:165622048
Update Time:2025-11-01

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate
    • EN300-1875137
    • tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
    • 2228939-49-7
    • Inchi: 1S/C14H20F2N2O3/c1-14(2,3)21-13(20)18-11-5-4-9(19)6-8(11)7-10(17)12(15)16/h4-6,10,12,19H,7,17H2,1-3H3,(H,18,20)
    • InChI Key: ZDTRHIJOLJYMTN-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)N)F

Computed Properties

  • Exact Mass: 302.14419883g/mol
  • Monoisotopic Mass: 302.14419883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 84.6Ų

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1875137-0.05g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
0.05g
$1537.0 2023-09-18
Enamine
EN300-1875137-0.1g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
0.1g
$1610.0 2023-09-18
Enamine
EN300-1875137-0.25g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
0.25g
$1683.0 2023-09-18
Enamine
EN300-1875137-0.5g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
0.5g
$1757.0 2023-09-18
Enamine
EN300-1875137-1.0g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
1g
$1829.0 2023-06-03
Enamine
EN300-1875137-2.5g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
2.5g
$3585.0 2023-09-18
Enamine
EN300-1875137-5.0g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
5g
$5304.0 2023-06-03
Enamine
EN300-1875137-10.0g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
10g
$7866.0 2023-06-03
Enamine
EN300-1875137-1g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
1g
$1829.0 2023-09-18
Enamine
EN300-1875137-5g
tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
2228939-49-7
5g
$5304.0 2023-09-18

Additional information on tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2228939-49-7): An Overview

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2228939-49-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of tert-butyl carbamate and features a unique combination of functional groups, including an amino group, difluoropropyl chain, and a hydroxyphenyl moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study.

The chemical structure of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate is characterized by its tert-butyl protecting group, which enhances the stability of the compound and facilitates its use in various synthetic processes. The presence of the amino group and the difluoropropyl chain imparts unique pharmacological properties, while the hydroxyphenyl moiety adds to its potential for interaction with biological targets.

Recent studies have highlighted the potential of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate in the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier and interact with specific receptors makes it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurological disorders, tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate has also shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cells by modulating key signaling pathways. The compound's selective toxicity towards cancer cells and minimal impact on healthy cells make it an attractive target for further investigation.

The synthesis of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the tert-butyl carbamate protecting group, followed by the introduction of the amino and difluoropropyl functionalities. The final step involves the attachment of the hydroxyphenyl moiety to complete the molecule.

The physicochemical properties of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate are well-characterized. It is a solid at room temperature with a molecular weight of approximately 361.4 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental protocols. Its stability under different conditions has been extensively studied, ensuring its reliability in both laboratory settings and potential clinical applications.

The pharmacokinetic profile of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate has been evaluated in preclinical models. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and distributes effectively throughout the body, including crossing the blood-brain barrier. Its metabolism is primarily hepatic, with major metabolites being excreted via urine and feces.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate. Early results have been promising, with no significant adverse effects reported at therapeutic doses. Ongoing research aims to optimize dosing regimens and explore combination therapies that could enhance its therapeutic potential.

In conclusion, tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2228939-49-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in treating neurological disorders and cancer. Continued research will likely uncover additional therapeutic uses and refine its clinical applications.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.